Cas no 61494-42-6 (N,2-Dihydroxy-5-nitrobenzamide)

N,2-Dihydroxy-5-nitrobenzamide is a nitro-substituted benzamide derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features both hydroxyl and nitro functional groups, which contribute to its reactivity and versatility in chemical transformations. The compound may serve as an intermediate in the synthesis of more complex molecules, particularly those requiring nitro or hydroxyl group modifications. Its well-defined molecular structure allows for precise control in reactions, making it useful in targeted synthetic pathways. Researchers may also explore its properties for biological activity studies, given the presence of pharmacologically relevant functional groups. The compound's stability under standard conditions facilitates handling and storage in laboratory settings.

N,2-Dihydroxy-5-nitrobenzamide structure

61494-42-6 structure

Product Name:N,2-Dihydroxy-5-nitrobenzamide

CAS No:61494-42-6

MF:C₇H₆N₂O₅

MW:198.13294172287

MDL:MFCD00818219

CID:477328

PubChem ID:10352691

Update Time:2025-05-27

N,2-Dihydroxy-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

- N,2-Dihydroxy-5-nitrobenzamide
- Benzamide, N,2-dihydroxy-5-nitro-
- 2,N-dihydroxy-5-nitro-benzamide
- 5-Nitrosalicylhydroxamsaeure
- 5-Nitro-salicylhydroxamsaeure
- 5-Nitrosalicylo-hydroxamsaeure
- AK-80703
- ANW-68134
- CHEMBL2436407
- CTK2D8867
- Oprea1_588126
- 5-nitro-salicylhydroxamic acid
- 9228AB
- FCH1615457
- AX8237071
- ST24048133
- 2-hydroxy-5-nitro-benzenecarbohydroxamic acid
- 61494-42-6
- AKOS003613314
- DS-16026
- MFCD00818219
- CS-0062163
- F17458
- DTXSID30438534
- A868697
- SCHEMBL19490032
- DB-352432
- MDL： MFCD00818219
- Inchi： 1S/C7H6N2O5/c10-6-2-1-4(9(13)14)3-5(6)7(11)8-12/h1-3,10,12H,(H,8,11)
- InChI Key： FYKZWVSSOQBABP-UHFFFAOYSA-N
- SMILES： OC1=CC=C(C=C1C(NO)=O)[N+](=O)[O-]

Computed Properties

Exact Mass: 198.02768
Monoisotopic Mass: 198.02767130g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 115

Experimental Properties

PSA: 112.7

N,2-Dihydroxy-5-nitrobenzamide Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

N,2-Dihydroxy-5-nitrobenzamide Pricemore >>

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